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Compound of Interest

Compound Name: Aluminum citrate

Cat. No.: B3423633 Get Quote

An In-depth Technical Guide to Aluminum Citrate

Introduction
Aluminum citrate is a coordination complex formed between aluminum ions (Al³⁺) and citrate

ions, the conjugate base of citric acid.[1] As a multidentate ligand, the citrate ion can form

stable complexes with metal ions, making aluminum citrate a versatile compound.[1] It sees

application in diverse fields, including the oil and gas industry as a polymer crosslinking agent

for water control, in medicine, and as an antiperspirant in cosmetics.[2][3][4] This technical

guide provides a comprehensive overview of its chemical properties, synthesis protocols, and

key applications, with a focus on data relevant to researchers and drug development

professionals.

Chemical Identifiers and Physicochemical
Properties
Aluminum citrate is a white, crystalline powder or solid.[2][3][5] Its identification and core

properties are summarized below. There are multiple CAS Numbers associated with aluminum
citrate, which may refer to different salt ratios or hydration states. The most commonly cited

are 813-92-3 and 31142-56-0.[6][7]

Table 1: Chemical Identifiers for Aluminum Citrate
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Identifier Value

IUPAC Name
aluminum;2-hydroxypropane-1,2,3-

tricarboxylate[1][8]

CAS Number 813-92-3[1][6], 31142-56-0[2][7]

EC Number 250-484-4[2][7]

Molecular Formula C₆H₅AlO₇[6][7]

Molecular Weight ~216.08 g/mol [2][6][7]

PubChem CID 91599[6]

Table 2: Physicochemical Properties of Aluminum Citrate

Property Value Source

Appearance
White to off-white crystalline

powder or solid
[2][5]

Purity ≥98% or ≥99.0% (typical) [4][5]

Solubility

Freely soluble in water (≥50

g/L at 20°C); Insoluble in

ethanol

[5]

Melting Point Decomposes above 250°C [5]

Density 1.5-1.7 g/cm³ [5]

pH (5% Solution) 2.8-3.5 [5]

Synthesis and Experimental Protocols
The synthesis of aluminum citrate typically involves the reaction of an aluminum salt with citric

acid in an aqueous solution, followed by pH adjustment to facilitate the formation of the desired

complex.[1]
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Protocol 1: General Synthesis from Aluminum Chloride
and Citric Acid
This protocol describes a common laboratory method for producing aluminum citrate.

Materials:

Aluminum chloride (AlCl₃) or Aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O)[1]

Citric acid (H₃C₆H₅O₇)[1]

Ammonium hydroxide (NH₄OH) or Sodium hydroxide (NaOH) solution[1]

Deionized water

Procedure:

Prepare separate aqueous solutions of the aluminum salt and citric acid. A molar ratio of

aluminum to citrate between 1.5:1 and 2:1 is often targeted.[9]

With vigorous agitation, add the citric acid solution to the aluminum salt solution.[1]

The initial pH of the mixture will be highly acidic (typically < 1).[1]

Slowly add the base (e.g., 50% NaOH or NH₄OH) dropwise to the mixture while maintaining

vigorous stirring.[1]

Monitor the reaction temperature, maintaining it between 40°C and 60°C, as the

neutralization is exothermic.[10]

Continue adding the base until the pH of the solution reaches a stable value between 6.0

and 9.0, depending on the desired final product.[1][9]

The resulting product can be a stable aqueous solution or, upon slow evaporation, colorless

crystals can be isolated by filtration.[1]
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Protocol 2: Determination of Aluminum Content by
Complexometric Titration
Citric acid interferes with standard complexometric titration of aluminum. This protocol provides

a method to remove this interference for accurate quantification.[11]

Objective: To accurately determine the aluminum content in an aluminum citrate sample.

Procedure:

Digest the aluminum citrate sample with a mixture of sulfuric acid and nitric acid (volume

fraction > 50%) to remove interference from citrate ions.[11]

Add xylenol orange indicator to the digested sample solution.

Add an appropriate amount of sodium hydroxide solution until the solution color changes

from yellow to purple.[11]

Carefully add 8% nitric acid solution to adjust the color back to a light yellow, achieving a

final pH between 5.5 and 6.0.[11]

Titrate the solution with a standardized EDTA solution. The endpoint is indicated by a clear

color change. The recovery rate for this method ranges from 99.46% to 100.28%.[11]

Applications in Research and Development
Aluminum citrate's properties make it valuable in several areas of research and drug

development.

Crosslinking Agent for Hydrogels
Aluminum citrate is frequently used as a crosslinking agent to form hydrogels from polymers

like polyacrylamide or hydroxypropyl methylcellulose (HPMC).[1][3] These hydrogels are

investigated for controlled drug delivery applications. The workflow for synthesizing such a

hydrogel is outlined below.
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1. Preparation of Solutions

2. Hydrogel Synthesis

3. Characterization

Dissolve Polymer
(e.g., HPMC) in Water

Mix Polymer and
Drug Solutions

Dissolve Drug
in Water

Prepare Aluminum Citrate
Crosslinker Solution

Add Crosslinker and Stir

Cast Mixture into Molds
and Allow to Gel

FTIR Spectroscopy
(Confirm Crosslinking)

SEM Analysis
(Morphology) Swelling Studies In Vitro Drug Release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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